![molecular formula C12H8N2O2 B1591030 Di(pyridin-4-yl)ethane-1,2-dione CAS No. 95195-42-9](/img/structure/B1591030.png)
Di(pyridin-4-yl)ethane-1,2-dione
Overview
Description
Synthesis Analysis
The compound can be synthesized through a stereospecific diaza-Cope rearrangement. Enantiomerically pure (1S,2S)-1,2-di(pyridin-2-yl)- and (1R,2R)-1,2-di(pyridin-4-yl)-ethane-1,2-diamines are obtained from commercial picolinaldehyde or isonicotinaldehyde and 2,2′-(1S,2S)-1,2-diaminoethane-1,2-diyl)diphenol (HPEN) via this rearrangement. The process yields high enantiomeric excess (up to 99% ee) and efficient organocatalysts for asymmetric cross-aldol reactions .
Molecular Structure Analysis
The molecular structure of 1,2-di(pyridin-4-yl)ethane-1,2-dione consists of two pyridine rings connected by an ethane-1,2-dione linker. The compound crystallizes in the monoclinic system, exhibiting a plane-to-plane stacking arrangement of four almost parallel pyridine rings .
Chemical Reactions Analysis
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Formation of 1,2-di(pyridin-4-yl)ethane-1,2-dione (2)
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Reactivity in Cross-Aldol Reactions
Physical And Chemical Properties Analysis
Properties
IUPAC Name |
1,2-dipyridin-4-ylethane-1,2-dione | |
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InChI |
InChI=1S/C12H8N2O2/c15-11(9-1-5-13-6-2-9)12(16)10-3-7-14-8-4-10/h1-8H | |
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InChI Key |
NQMXKCIJTKUBHD-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CN=CC=C1C(=O)C(=O)C2=CC=NC=C2 | |
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Molecular Formula |
C12H8N2O2 | |
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DSSTOX Substance ID |
DTXSID30558488 | |
Record name | Di(pyridin-4-yl)ethane-1,2-dione | |
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Molecular Weight |
212.20 g/mol | |
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CAS No. |
95195-42-9 | |
Record name | Di(pyridin-4-yl)ethane-1,2-dione | |
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Retrosynthesis Analysis
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